Cas no 56078-97-8 (3-Furanthiol, 5-methyl-)
3-Furanthiol, 5-methyl- structure
Product Name:3-Furanthiol, 5-methyl-
CAS No:56078-97-8
MF:C5H6OS
MW:114.165540218353
CID:349892
PubChem ID:15128425
Update Time:2025-04-19
3-Furanthiol, 5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Furanthiol, 5-methyl-
- 5-methylfuran-3-thiol
- 5-Methyl-3-furanthiol
- 56078-97-8
- 3KBL38L8YL
- DTXSID50568660
- 4-Mercapto-2-methylfuran
- SCHEMBL5500568
- 2-methylfuran-4-thiol
-
- Inchi： 1S/C5H6OS/c1-4-2-5(7)3-6-4/h2-3,7H,1H3
- InChI Key： HHVWAQYIXICMLT-UHFFFAOYSA-N
- SMILES： SC1=COC(C)=C1
Computed Properties
- Exact Mass: 114.01398
- Monoisotopic Mass: 114.01393598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 65.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 14.1Ų
Experimental Properties
- PSA: 13.14
3-Furanthiol, 5-methyl- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
56078-97-8 (3-Furanthiol, 5-methyl-) Related Products
- 28588-74-1(2-Methyl-3-furanthiol (90%))
- 55764-23-3(2,5-Dimethylfuran-3-thiol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
